Cas no 74840-34-9 (4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid
• CAS No: 74840-34-9
• MF: C₆H₅ClN₂O₂S
• MW: 204.634098768234
• MDL: MFCD06643376
• CID: 839339
• PubChem ID: 13857587
• Update Time: 2025-04-19

4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methylthio)pyrimidine-5-carboxylic acid
• C6H5ClN2O2S
• 4-chloro-2-methylthio-5-pyrimidinecarboxylate
• 4-chloro-2-methylthiopyrimidine-5-carboxylic acid
• AGN-PC-00O94N
• ANW-52742
• CTK5E0574
• SBB076294
• 4-chloro-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• 1630AC
• HP23017
• FCH1378660
• AX8162575
• ST24028997
• ST50109399
• AM20100725
• 4-chloro-2-methylsulfanylpyrimidine-5-carboxylic acid
• 5-Pyr
• FT-0702630
• SB60602
• 4-chloro-2-(methylthio)-5-pyrimidinecarboxylic acid
• 4-chloro-2-(methylthio)pyrimidine-5-carboxylicacid
• MFCD06643376
• 74840-34-9
• DTXSID60551301
• A15787
• CS-0045703
• AKOS002235088
• GS-5697
• SCHEMBL2226205
• 5-Pyrimidinecarboxylic acid, 4-chloro-2-(methylthio)-
• H10161
• 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid

• MDL： MFCD06643376
• Inchi： 1S/C6H5ClN2O2S/c1-12-6-8-2-3(5(10)11)4(7)9-6/h2H,1H3,(H,10,11)
• InChI Key： MYNMNRVNVCHWIT-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C(N=1)SC

Computed Properties

• Exact Mass: 203.97615
• Monoisotopic Mass: 203.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.59
• Melting Point: No data available
• Boiling Point: 380.9℃ at 760 mmHg
• Flash Point: 184.2±22.3 °C
• Refractive Index: 1.638
• PSA: 63.08
• LogP: 1.55010
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C